![molecular formula C7H7N5O2 B6174636 methyl 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylate CAS No. 2613385-83-2](/img/no-structure.png)
methyl 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylate
Overview
Description
Methyl 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylate, also known as MAPT, is a chemical compound that has been studied for its potential applications in scientific research. MAPT is a heterocyclic compound with a pyrazole core, and is composed of nitrogen, carbon, and hydrogen atoms. It has been found to have a wide range of pharmacological activities, including anti-inflammatory, anti-oxidant, anti-tumor, anti-diabetic, and anti-microbial properties. In addition, MAPT has been investigated for its potential to modulate the activity of various enzymes and proteins, as well as its ability to interact with other molecules.
Mechanism of Action
The mechanism of action of methyl 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylate is not yet fully understood. However, it has been found to interact with a variety of proteins and enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and 5-lipoxygenase (5-LOX). It has also been found to modulate the activity of several enzymes, including cyclooxygenase-1 (COX-1), 5-lipoxygenase activating protein (FLAP), and peroxisome proliferator-activated receptor gamma (PPARγ). In addition, this compound has been found to interact with several other molecules, including nucleic acids, lipids, and carbohydrates.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, anti-tumor, anti-diabetic, and anti-microbial properties. In addition, this compound has been found to modulate the activity of various enzymes and proteins, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and 5-lipoxygenase (5-LOX). It has also been found to interact with several other molecules, including nucleic acids, lipids, and carbohydrates.
Advantages and Limitations for Lab Experiments
Methyl 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize, and can be synthesized via a variety of different methods, including the Knoevenagel condensation, the Biginelli reaction, and the Ugi reaction. In addition, this compound has been found to have a wide range of pharmacological activities, including anti-inflammatory, anti-oxidant, anti-tumor, anti-diabetic, and anti-microbial properties. However, this compound also has some limitations for use in lab experiments. It has been found to interact with a variety of proteins and enzymes, and its mechanism of action is not yet fully understood.
Future Directions
The potential applications of methyl 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylate are still being explored. Some potential future directions include: further investigation into the mechanism of action of this compound; development of new synthetic methods for this compound synthesis; exploration of the potential of this compound to modulate the activity of various enzymes and proteins; investigation of the potential of this compound to interact with other molecules; and exploration of the potential of this compound to be used in drug discovery and drug development.
Synthesis Methods
Methyl 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylate can be synthesized via a variety of different methods, including the Knoevenagel condensation, the Biginelli reaction, and the Ugi reaction. The Knoevenagel condensation is a process involving the condensation of an aldehyde or ketone with a primary amine. The Biginelli reaction involves the condensation of aldehydes and urea or thiourea with an acid catalyst. The Ugi reaction involves the condensation of aldehydes and ketones with amines, acids, and isocyanides.
Scientific Research Applications
Methyl 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylate has been used in a wide range of scientific research applications, including drug discovery, drug development, and biochemistry. In drug discovery, this compound has been used to identify novel drug targets and to evaluate the efficacy of potential drug candidates. In drug development, this compound has been used to study the pharmacokinetics and pharmacodynamics of various compounds. In biochemistry, this compound has been used to study the structure and function of proteins, enzymes, and other molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylate involves the reaction of 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylic acid with methyl chloroformate in the presence of a base.", "Starting Materials": [ "4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylic acid", "Methyl chloroformate", "Base (e.g. triethylamine)" ], "Reaction": [ "To a solution of 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylic acid in a suitable solvent (e.g. DMF), add the base and stir for 10-15 minutes.", "Slowly add methyl chloroformate to the reaction mixture while stirring continuously.", "Continue stirring the reaction mixture for an additional 2-3 hours at room temperature.", "Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable eluent (e.g. ethyl acetate/hexanes) to obtain the desired product as a white solid." ] } | |
CAS RN |
2613385-83-2 |
Molecular Formula |
C7H7N5O2 |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
